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Compound of Interest

Compound Name: Nlrp3-IN-43

Cat. No.: B15612284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nlrp3-IN-43, a potent and selective

small molecule inhibitor of the NLRP3 inflammasome. This document details its chemical

properties, mechanism of action, relevant experimental protocols, and visual representations of

the signaling pathways it modulates.

Chemical Structure and Properties
Nlrp3-IN-43, also known as compound II-8, is a novel therapeutic agent specifically designed

to target the NLRP3 inflammasome, a key component of the innate immune system implicated

in a wide range of inflammatory diseases.

Property Value

Molecular Formula C25H31N5OS

Molecular Weight 449.61 g/mol [1]

CAS Number 2769903-01-5[1]

IUPAC Name
1-(4-((5H-imidazo[1,2-a]pyrimidin-7-

yl)methyl)benzoyl)-4-(cyclohexylthio)piperazine

SMILES
O=C(C1=CC=C(CN2C3=CN=CC=C3N=C2SCC

4CCCCC4)C=C1)N5CCNCC5[1]
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Pharmacological Properties
Nlrp3-IN-43 is a highly potent inhibitor of the NLRP3 inflammasome. Its primary mechanism of

action is the disruption of the crucial interaction between the NLRP3 protein and the NIMA-

related kinase 7 (NEK7), which is an essential step for inflammasome activation.[1] Nlrp3-IN-
43 binds to the leucine-rich repeat (LRR) domain of NLRP3.[1]

Parameter Value Cell Line Assay

IC50 (NLRP3

Inhibition)
~50 nM THP-1 cells IL-1β release

Cytotoxicity (IC50) > 100 µM THP-1 cells MTT assay[1]

Signaling Pathways
The NLRP3 inflammasome is a multi-protein complex that, upon activation, triggers the

maturation and release of pro-inflammatory cytokines IL-1β and IL-18, and induces a form of

programmed cell death known as pyroptosis. Nlrp3-IN-43 intervenes in the canonical activation

pathway.

Canonical NLRP3 Inflammasome Activation Pathway
The canonical pathway is a two-step process involving a priming signal and an activation

signal.
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Canonical NLRP3 Inflammasome Activation Pathway

Signal 1: Priming Signal 2: Activation
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In Vitro Evaluation of Nlrp3-IN-43
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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